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Compound of Interest

Compound Name: 2-Iodo-5-(trifluoromethoxy)aniline

CAS No.: 940908-06-5

Cat. No.: B3170158

Get Quote

2-Iodo-5-(trifluoromethoxy)aniline is a substituted aromatic amine that has garnered

significant interest as a versatile intermediate in the synthesis of complex organic molecules. Its

unique trifluoromethoxy group and iodine substitution make it a valuable precursor in the

development of novel pharmaceuticals, agrochemicals, and advanced materials. The

trifluoromethoxy moiety can enhance metabolic stability, lipophilicity, and binding affinity of

target molecules, while the iodo group provides a reactive handle for a wide array of cross-

coupling reactions, enabling the efficient construction of intricate molecular architectures.

Given its role as a foundational building block, the purity and stability of 2-Iodo-5-
(trifluoromethoxy)aniline are not merely figures of merit but are paramount to the success,

reproducibility, and safety of subsequent synthetic transformations and biological assays. This

guide offers a comprehensive technical overview of the key physicochemical properties,

analytical methodologies for purity assessment, and best practices for maintaining the stability

of this important chemical entity.
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A thorough understanding of the fundamental properties of 2-Iodo-5-(trifluoromethoxy)aniline
is the first step in its effective utilization. These properties dictate its handling, reaction

conditions, and purification strategies.

Property Value Source(s)

CAS Number 940908-06-5

Molecular Formula C₇H₅F₃INO [1]

Molecular Weight 303.02 g/mol [1]

Appearance Yellow to Brown Liquid or Solid

Purity (Typical) ≥95%

Storage Temperature 2-8 °C

Purity Assessment: A Multi-Technique Approach
Commercial grades of 2-Iodo-5-(trifluoromethoxy)aniline are typically available at purities of

95% or higher. However, for sensitive applications, particularly in drug development,

independent verification of purity and identification of impurities are crucial. A combination of

chromatographic and spectroscopic methods provides a comprehensive purity profile.

Common Analytical Techniques
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are powerful methods for quantifying purity and identifying impurities.[2]

[3] Nuclear Magnetic Resonance (NMR) spectroscopy serves as an indispensable tool for

structural confirmation and can be adapted for quantitative analysis.[4][5]
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Analytical
Method

Principle
Information
Provided

Advantages Limitations

HPLC

Differential

partitioning

between a

stationary and

mobile phase.[5]

Purity (% area),

presence of non-

volatile

impurities.[6]

High resolution,

robust, widely

available for

aniline

derivatives.[7][8]

Requires a

reference

standard for

absolute

quantification.

GC-MS

Separation

based on

volatility and

mass-to-charge

ratio.[3]

Purity,

identification of

volatile impurities

and by-products.

High sensitivity

and selectivity for

thermally stable

compounds.[9]

Not suitable for

non-volatile or

thermally labile

impurities.

NMR (¹H, ¹³C,

¹⁹F)

Nuclear spin

transitions in a

magnetic field.

Structural

confirmation,

absolute purity

(qNMR), and

impurity

structure.[5]

Non-destructive,

provides detailed

structural

information. ¹⁹F

NMR is highly

specific for

fluorinated

compounds.[5]

[10]

Lower sensitivity

than

chromatographic

methods, higher

instrument cost.

Potential Impurities
Impurities in 2-Iodo-5-(trifluoromethoxy)aniline can originate from its synthesis or

degradation. Synthesis-related impurities may include:

Starting materials: Unreacted precursors from the synthetic route.

Positional isomers: Isomers formed during nitration or other substitution reactions.[3][11]

Related substances: By-products from side reactions.

Degradation-related impurities typically arise from oxidation, a common issue with aniline

compounds, leading to discoloration and the formation of polymeric materials.[12][13]
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Experimental Protocols for Purity and Structural
Analysis
High-Performance Liquid Chromatography (HPLC)
Protocol
This protocol is a general method for aniline derivatives and should be optimized for 2-Iodo-5-
(trifluoromethoxy)aniline.

Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase:

A: 0.1% Formic acid in Water

B: 0.1% Formic acid in Acetonitrile

Gradient: A linear gradient from 10% B to 95% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: Dissolve the sample in acetonitrile to a concentration of approximately

1 mg/mL.

Analysis: The purity is calculated as the percentage of the main peak area relative to the

total peak area of all components.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is crucial for confirming the identity of the compound.

¹H NMR: Provides information on the protons in the molecule. For a related compound, 2-

Iodo-5-(trifluoromethyl)aniline, characteristic peaks are observed in the aromatic region.[4]

¹³C NMR: Shows the carbon skeleton of the molecule.
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¹⁹F NMR: This is particularly useful for fluorinated compounds. A singlet is expected for the -

OCF₃ group. The chemical shift can be referenced against an internal or external standard

like hexafluorobenzene.[10]

The following workflow illustrates the process of assessing the purity of a newly acquired batch

of the compound.
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Purity Assessment Workflow

Receive Sample of
2-Iodo-5-(trifluoromethoxy)aniline

Visual Inspection
(Color, Physical State)

Perform HPLC Analysis
(Purity Check)

Perform NMR Analysis
(¹H, ¹⁹F)

If purity is acceptable

Structure Confirmation

Purity > 98%?

Proceed to Use in
Experiment

Yes

Purification Required

No

 

2-Iodo-5-(trifluoromethoxy)aniline
(Stable Form)

Exposure to:
- Oxygen (Air)
- Light (UV)

- Heat

Oxidized Intermediates
(e.g., N-oxides, radicals)

Colored Impurities &
Polymeric By-products

Click to download full resolution via product page

Caption: Conceptual diagram of the oxidative degradation pathway for 2-Iodo-5-
(trifluoromethoxy)aniline.
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Safe Handling Procedures
2-Iodo-5-(trifluoromethoxy)aniline is associated with several health hazards. Adherence to

safety protocols is essential.

Hazard Statements: The compound is harmful if swallowed, causes skin irritation, and

causes serious eye irritation. It may also cause respiratory irritation. * Personal Protective

Equipment (PPE): Always wear protective gloves, safety glasses with side shields, and a lab

coat. [14]* Handling: Handle in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors. [15][14]Avoid contact with skin and eyes. [14]Wash hands

thoroughly after handling. [14]

Conclusion
The chemical integrity of 2-Iodo-5-(trifluoromethoxy)aniline is a prerequisite for its successful

application in research and development. A diligent approach to purity verification, utilizing a

combination of chromatographic and spectroscopic techniques, is essential. Furthermore, strict

adherence to recommended storage and handling protocols—specifically, refrigeration under

an inert atmosphere and protection from light—will mitigate degradation and ensure the

compound's stability over time. By understanding and implementing these principles,

researchers can confidently employ this valuable building block to advance their scientific

objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Foundational & Exploratory

Check Availability & Pricing
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